molecular formula C10H12N2O B8560294 2-(6-Methoxypyridin-2-YL)-2-methylpropanenitrile

2-(6-Methoxypyridin-2-YL)-2-methylpropanenitrile

Cat. No.: B8560294
M. Wt: 176.21 g/mol
InChI Key: AQNYYGFOZLZLMY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(6-Methoxypyridin-2-YL)-2-methylpropanenitrile is a useful research compound. Its molecular formula is C10H12N2O and its molecular weight is 176.21 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H12N2O

Molecular Weight

176.21 g/mol

IUPAC Name

2-(6-methoxypyridin-2-yl)-2-methylpropanenitrile

InChI

InChI=1S/C10H12N2O/c1-10(2,7-11)8-5-4-6-9(12-8)13-3/h4-6H,1-3H3

InChI Key

AQNYYGFOZLZLMY-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C#N)C1=NC(=CC=C1)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2-(6-fluoropyridin-2-yl)-2-methylpropanenitrile (10 g) in methanol (30 mL) was added sodium methoxide (50 mL of a 30% solution in methanol). The reaction was then refluxed for 1 h, cooled to rt, poured into ethyl acetate (400 mL), and washed with brine (3×200 mL). The organic layer was dried over Na2SO4 and concentrated to give 2-(6-methoxypyridin-2-yl)-2-methylpropanenitrile (9.8 g, 92%) as a pale yellow oil.
Quantity
10 g
Type
reactant
Reaction Step One
Name
sodium methoxide
Quantity
0 (± 1) mol
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reactant
Reaction Step One
[Compound]
Name
solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
30 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Quantity
400 mL
Type
reactant
Reaction Step Two

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